4-(2-methyloxazol-4-yl)-N-((5-(2-oxopyrrolidin-1-yl)pyridin-3-yl)methyl)benzenesulfonamide

• IUPAC Name: 4-(2-methyl-1,3-oxazol-4-yl)-N-[[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl]benzenesulfonamide
• InChI: InChI=1S/C20H20N4O4S/c1-14-23-19(13-28-14)16-4-6-18(7-5-16)29(26,27)22-11-15-9-17(12-21-10-15)24-8-2-3-20(24)25/h4-7,9-10,12-13,22H,2-3,8,11H2,1H3
• InChI Key: NBYLQDFRLVZAFD-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CO1)C2=CC=C(C=C2)S(=O)(=O)NCC3=CC(=CN=C3)N4CCCC4=O
• Molecular Formula: C20H20N4O4S
• Molecular Weight: 412.5 g/mol

Description

4-(2-methyloxazol-4-yl)-N-((5-(2-oxopyrrolidin-1-yl)pyridin-3-yl)methyl)benzenesulfonamide is a useful research compound. Its molecular formula is C20H20N4O4S and its molecular weight is 412.46. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Researchers have developed various methods for synthesizing compounds with the benzenesulfonamide moiety, demonstrating their potential in drug development and other applications. For example, the synthesis and structural characterization of methylbenzenesulfonamide CCR5 antagonists highlight the compound's role in targeting preparations for the prevention of HIV-1 infection (Cheng De-ju, 2015). Another study focused on heteroaromatization with sulfonamido phenyl ethanone to synthesize novel pyrrolo[2,3-d]pyrimidine derivatives, indicating the versatility of sulfonamide derivatives in creating bioactive compounds (Saber M. Hassan et al., 2009).

Anticancer Activity

Several studies have investigated the anticancer potential of benzenesulfonamide derivatives. One research synthesized novel 2-(alkylthio)-4-chloro-N-(4,5-dihydro-5-oxo-1H-1,2,4-triazol-3-yl)-5-methylbenzenesulfonamides, showing significant anticancer activity against various human tumor cell lines (J. Sławiński et al., 2012). Another study produced indenopyridine derivatives with potent anticancer activity, highlighting the therapeutic potential of such compounds (M. Ghorab & M. Al-Said, 2012).

Enzyme Inhibition

Research into sulfonamide derivatives has also included their use as enzyme inhibitors. For instance, novel chlorinated pyrrolidinone-bearing benzenesulfonamides were synthesized and showed low nanomolar affinity against cancer-related carbonic anhydrase IX, suggesting their potential in developing selective enzyme inhibitors (Benas Balandis et al., 2020).

Material Science Applications

The applications of benzenesulfonamide derivatives extend beyond pharmacology into material science. One study demonstrated the use of thiazole azodyes containing the sulfonamide moiety for enhancing UV protection and antimicrobial properties of cotton fabrics, showcasing the compound's versatility in various industries (H. Mohamed et al., 2020).